N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-(5-methyltetrazol-1-yl)acetamide
• InChI: InChI=1S/C12H15N5O/c1-3-10-4-6-11(7-5-10)13-12(18)8-17-9(2)14-15-16-17/h4-7H,3,8H2,1-2H3,(H,13,18)
• InChI Key: GASDTHGCUQRHKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C(=NN=N2)C
• Molecular Formula: C12H15N5O
• Molecular Weight: 245.28 g/mol

Description

N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide, also known as ETAA, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is a member of the tetrazole family of compounds, which are known for their diverse range of biological activities. ETAA has been shown to exhibit a number of interesting properties, including anti-inflammatory, analgesic, and anticonvulsant effects. In

Scientific Research Applications

N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide has been extensively studied for its potential applications in scientific research. One of the most promising areas of research involves the use of this compound as an anti-inflammatory agent. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, which are known to play a key role in the development of many inflammatory diseases. In addition, this compound has been shown to have analgesic and anticonvulsant effects, making it a potential candidate for the treatment of chronic pain and epilepsy.

Mechanism of Action

The mechanism of action of N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide is not yet fully understood, but it is believed to involve the inhibition of the cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of pro-inflammatory prostaglandins. This compound may also act on other targets in the inflammatory pathway, such as nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK), to further reduce inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory, analgesic, and anticonvulsant properties, this compound has also been shown to have antioxidant effects, which may be beneficial in the treatment of oxidative stress-related diseases. This compound has also been shown to have a low toxicity profile, making it a potentially safe and effective therapeutic agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide in lab experiments is its high purity and quality. This compound can be synthesized using a number of methods, all of which result in a highly pure compound. In addition, this compound has been shown to have a low toxicity profile, making it a safe and reliable compound for use in lab experiments. However, one of the limitations of using this compound in lab experiments is its high cost, which may limit its use in some research studies.

Future Directions

There are a number of future directions for research involving N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide. One area of research involves the development of more efficient synthesis methods for this compound, which may help to reduce the cost of the compound and make it more accessible for use in research. Another area of research involves the exploration of the potential therapeutic applications of this compound in the treatment of various inflammatory and oxidative stress-related diseases. Finally, further studies are needed to fully elucidate the mechanism of action of this compound and to better understand its biochemical and physiological effects.

Synthesis Methods

N-(4-ethylphenyl)-2-(5-methyl-1H-tetrazol-1-yl)acetamide can be synthesized using a number of methods, including the reaction of 4-ethylphenylacetic acid with thionyl chloride to form the corresponding acid chloride, which can then be reacted with sodium azide to form the tetrazole ring. Alternatively, this compound can be synthesized using the reaction of 4-ethylphenylacetic acid with hydrazine hydrate to form the corresponding hydrazide, which can then be reacted with sodium nitrite to form the tetrazole ring. Both of these methods have been used successfully to synthesize this compound, and the resulting compound has been shown to be of high purity and quality.